Cas no 75142-98-2 (Benzene, 1-(3-ethynylphenoxy)-3-phenoxy-)
75142-98-2 structure
Product Name:Benzene, 1-(3-ethynylphenoxy)-3-phenoxy-
CAS No:75142-98-2
MF:C20H14O2
MW:286.323965549469
CID:540029
PubChem ID:13431777
Update Time:2025-04-19
Benzene, 1-(3-ethynylphenoxy)-3-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-ethynylphenoxy)-3-phenoxy-
- 1-ethynyl-3-(3-phenoxyphenoxy)benzene
- ZGOUXBLIRAFZAC-UHFFFAOYSA-N
- SCHEMBL10733771
- DTXSID60540614
- 1-(3-ethynylphenoxy)-3-phenoxybenzene
- 75142-98-2
-
- Inchi: 1S/C20H14O2/c1-2-16-8-6-11-18(14-16)22-20-13-7-12-19(15-20)21-17-9-4-3-5-10-17/h1,3-15H
- InChI Key: ZGOUXBLIRAFZAC-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#C)C=1)C1C=CC=C(C=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 286.099379685g/mol
- Monoisotopic Mass: 286.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-(3-ethynylphenoxy)-3-phenoxy- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
75142-98-2 (Benzene, 1-(3-ethynylphenoxy)-3-phenoxy-) Related Products
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- 171290-52-1(3,5-Dimethoxyphenylacetylene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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